Cas no 216506-35-3 (2-Pyridinecarbonitrile, 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]-)

• Product Name: 2-Pyridinecarbonitrile, 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]-
• CAS No: 216506-35-3
• MF: C₁₆H₁₁FN₄
• MW: 278.283746004105
• CID: 1402805
• PubChem ID: 22953829
• Update Time: 2025-04-20

2-Pyridinecarbonitrile, 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]-
• DB-137181
• SCHEMBL14411171
• 4-(3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-4-yl)picolinonitrile
• 216506-35-3

• Inchi： 1S/C16H11FN4/c1-21-10-15(12-6-7-19-14(8-12)9-18)16(20-21)11-2-4-13(17)5-3-11/h2-8,10H,1H3
• InChI Key： FADNVDFLBCQGAP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CN(C)N=1)C1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 278.09693
• Monoisotopic Mass: 278.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.5